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Compound of Interest

Compound Name: JNJ-40929837 succinate

Cat. No.: B15569306

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of INJ-
40929837 succinate, a selective, orally active inhibitor of leukotriene A4 hydrolase (LTA4H).[1]
Given the absence of a specific Safety Data Sheet (SDS) for this novel compound, it is
imperative to handle and dispose of it by treating it as hazardous waste. This approach ensures
the safety of laboratory personnel and minimizes environmental impact.

Core Principle: Handle as Hazardous Waste

In the absence of a specific SDS, all novel chemical entities should be managed as if they
possess a high level of hazard.[2] This precautionary principle is the cornerstone of safe
laboratory practice. All disposal procedures must comply with your institution's Environmental
Health and Safety (EHS) guidelines and local regulations.

Quantitative Data Summary

While specific quantitative data for JNJ-40929837 succinate regarding toxicity and
environmental hazards are not publicly available, the following table summarizes general
information for related substances. This information should be used to inform a conservative
approach to handling and disposal.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15569306?utm_src=pdf-interest
https://www.benchchem.com/product/b15569306?utm_src=pdf-body
https://www.benchchem.com/product/b15569306?utm_src=pdf-body
https://www.biorbyt.com/jnj-40929837-succinate-orb2565913.html
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Novel_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15569306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Valuel/Information

Source

Chemical Class

Leukotriene A4 Hydrolase
Inhibitor

JNJ-40929837 succinate is a
selective, orally active inhibitor
of LTA4H.[1]

Physical State

Assume solid, unless in

solution.

Based on the "succinate" salt
form, it is likely a solid powder

at room temperature.

General Hazards

Active Pharmaceutical
Ingredients (APIs) can have
potent biological effects and
may be classified as toxic or
harmful.[3] Some APlIs are
considered cytotoxic or

mutagenic.

Since JNJ-40929837 succinate
is a biologically active
molecule, it should be handled

with care to avoid exposure.

Disposal Method

Incineration is the final
disposal method for many
chemically contaminated
wastes and active

pharmaceutical ingredients.[4]

[5]

This is the recommended
disposal route for JNJ-
40929837 succinate waste to

ensure complete destruction.

Container Material

Compatible materials for
organic compounds generally
include glass or polyethylene.
[2] Waste containers must be
sturdy, leak-proof, and

chemically resistant.[6]

Use appropriate containers to
prevent reactions or

degradation of the container.

PPE Requirement

Wear appropriate Personal
Protective Equipment (PPE),
including safety glasses or
goggles, a lab coat, and

chemical-resistant gloves.[7]

Standard laboratory PPE is
mandatory when handling JNJ-
40929837 succinate and its

waste.
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Experimental Protocol: Step-by-Step Disposal
Procedures

The following protocol outlines the essential steps for the safe disposal of JINJ-40929837
succinate.

1. Waste Characterization and Segregation:
e Treat as Hazardous: Assume JNJ-40929837 succinate waste is hazardous.

e Do Not Mix: Do not mix JNJ-40929837 succinate waste with other chemical waste streams
to prevent unknown reactions.[2]

e Segregate by Form: Maintain separate, clearly labeled containers for solid and liquid waste.

[2]

o Solid Waste: Includes contaminated personal protective equipment (PPE) like gloves and
paper towels, weigh boats, and any neat compound.

o Liquid Waste: Includes solutions containing JNJ-40929837 succinate and the first rinse of
any contaminated glassware.[6]

2. Container Selection and Management:

o Use Compatible Containers: Select waste containers made of materials compatible with the
chemical, such as glass or polyethylene.[2]

o Ensure Proper Sealing: Containers must have a secure, leak-proof lid and be kept closed
except when adding waste.[2][6]

¢ Inspect Containers: Regularly check waste containers for any signs of degradation, such as
cracks or leaks.[2]

3. Labeling:

o Label Immediately: Affix a "Hazardous Waste" label to the container as soon as the first
waste is added.[2]
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o Complete Information: The label must include:

The words "Hazardous Waste".

o

[¢]

The full chemical name: "IJNJ-40929837 succinate".

[¢]

The approximate concentration and quantity.

The date the waste was first added.

[e]

o

Your name, lab, and contact information.
4., Storage:

o Designated Area: Store waste containers in a designated satellite accumulation area (SAA)
that is at or near the point of generation and under the control of laboratory personnel.[7]

e Secondary Containment: Place waste containers in a secondary containment bin to prevent
the spread of material in case of a leak or spill.[2]

5. Disposal:

o Contact EHS: When the container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) department to arrange for a waste pickup.[2][7]

e Provide Documentation: Be prepared to provide the waste label and any available
information about the compound to the EHS personnel.[2]

o Professional Disposal: Your EHS department will ensure the waste is collected and disposed
of by a licensed hazardous waste contractor, likely through incineration.[2][5]

Mandatory Visualizations
Logical Workflow for Disposal
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JNJ-40929837 Succinate Disposal Workflow
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:
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(Solid vs. Liquid)

Select & Label
Compatible Container

Affix 'Hazardous Waste' Label
with Full Details

Store in Designated
Satellite Accumulation Area
with Secondary Containment

Contact EHS for
Waste Pickup

End: Professional
Disposal by Licensed
Contractor

Click to download full resolution via product page

Caption: Disposal workflow for INJ-40929837 succinate.

Signaling Pathway of LTA4H (Target of JNJ-40929837)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15569306?utm_src=pdf-body-img
https://www.benchchem.com/product/b15569306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Leukotriene A4 Hydrolase (LTA4H) Signaling Pathway
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Caption: Inhibition of the LTA4H pathway by JNJ-40929837.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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